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Compound of Interest

Compound Name: Dichloromethane-d2

Cat. No.: B032916

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
Dichloromethane-d2 (CDzClz), a deuterated isotopologue of dichloromethane. This document
is intended to be a comprehensive resource for researchers, scientists, and professionals in
drug development who utilize deuterated solvents in their work.

Core Physical and Chemical Properties

Dichloromethane-d2 is a colorless, volatile liquid with a sweet, chloroform-like odor.[1] It is the
deuterated form of dichloromethane, where the two hydrogen atoms are replaced with
deuterium. This isotopic substitution makes it a valuable solvent for nuclear magnetic
resonance (NMR) spectroscopy, as it minimizes solvent interference in *H NMR spectra.[2][3]

General Properties
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Property Value

Chemical Formula CD:Clz[4]

CAS Number 1665-00-5[4]

Molecular Weight 86.94 g/mol [5]

Appearance Colorless liquid[1]

Odor Sweet, penetrating, ether-like[1]
Isotopic Purity Typically 299.5 atom % DJ[4]

Quantitative Physical Properties

The following tables summarize the key quantitative physical properties of dichloromethane-
d2, compiled from various literature sources.

Thermal Properties

Property Value

Melting Point -97 °C to -95 °C[6]
Boiling Point 39.6 °C to 40 °C[6][7]
Autoignition Temperature 605 °CJ6]

Density and Refractive Index

Property Value
Density 1.36 g/cm3 at 20 °CJ6]
Refractive Index (n_D) 1.4230 at 20 °C[8]

Vapor Pressure
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Pressure Temperature

450 hPa 20 °CI6]

470.76 hPa 20 °C[9]
Solubility

Solvent Solubility

Water Sparingly soluble[10]

Ethanol Miscible[10]

Ether Miscible[10]

Most Organic Solvents Miscible[11]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR)

Chemical Shift o Coupling Constant
Nucleus Multiplicity
(ppm) ()
1H (residual) 5.32 Triplet (1:1:1) J(H,D)=1.1 Hz
13C 54.00 Quintet (1:2:3:2:1) J(C,D)=27.2Hz
2H (Deuterium) 5.32 Singlet

Note: Chemical shifts can vary slightly depending on the reference and other dissolved
species.

Infrared (IR) Spectroscopy

The IR spectrum of dichloromethane-d2 shows characteristic peaks corresponding to the
vibrations of the C-D and C-CI bonds. Specific peak positions can be found in various spectral
databases.

Experimental Protocols
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The following are detailed methodologies for the determination of the key physical properties of

volatile organic compounds like dichloromethane-d2.

Melting Point Determination (Thiele Tube Method)

The melting point is determined by observing the temperature at which the solid-to-liquid phase

transition occurs.

Materials:

Thiele tube

High-boiling point oil (e.g., mineral oil)
Capillary tubes (sealed at one end)
Thermometer

Bunsen burner or heating mantle

Sample of frozen dichloromethane-d2

Procedure:

A small amount of frozen dichloromethane-d2 is introduced into a capillary tube.

The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The thermometer and capillary tube assembly are suspended in a Thiele tube filled with oil.

The side arm of the Thiele tube is gently heated, creating a convection current that ensures
uniform heating.

The temperature is slowly increased (approximately 1-2 °C per minute) as the melting point
is approached.

The temperatures at which melting begins and is complete are recorded as the melting point
range.[12]
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Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

Materials:

Distillation flask

e Condenser

e Receiving flask

e Thermometer

e Heating mantle

» Boiling chips

Sample of dichloromethane-d2

Procedure:

A known volume of dichloromethane-d2 is placed in the distillation flask along with a few
boiling chips to ensure smooth boiling.

» The distillation apparatus is assembled, with the thermometer bulb positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

e The liquid is heated gently using a heating mantle.
¢ As the liquid boils, the vapor rises, and the temperature on the thermometer will stabilize.

e The constant temperature observed during the distillation of the pure liquid is recorded as
the boiling point.[9][13]

Density Determination (Pycnometer or Volumetric Flask
Method)
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Density is the mass per unit volume of a substance.

Materials:

e Pycnometer or a calibrated volumetric flask with a stopper

e Analytical balance

o Sample of dichloromethane-d2

Procedure:

e The mass of a clean, dry, and empty pycnometer or volumetric flask is accurately measured.

e The container is filled with dichloromethane-d2 up to the calibration mark, ensuring there
are no air bubbles. The container is stoppered to prevent evaporation.

e The mass of the filled container is measured.

e The density is calculated by dividing the mass of the liquid (mass of filled container minus
mass of empty container) by the known volume of the container.[11][14]

Refractive Index Measurement (Abbé Refractometer)

The refractive index measures how light bends as it passes through the liquid.
Materials:

Abbé refractometer

Constant temperature water bath

Sample of dichloromethane-d2

Dropper
Procedure:

o The refractometer is calibrated using a standard of known refractive index.
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o Afew drops of dichloromethane-d2 are placed on the prism of the refractometer.

e The prism is closed, and the temperature is allowed to equilibrate, typically to 20 °C, using a
circulating water bath.

e The light source is adjusted, and the eyepiece is focused until a sharp line separating the
light and dark fields is visible.

e The control knob is adjusted to bring the dividing line to the center of the crosshairs.

o The refractive index is read directly from the instrument's scale.[15][16]

Solubility Determination (Shake-Flask Method)

This method determines the equilibrium solubility of a substance in a particular solvent.
Materials:

 Vials with tight-fitting caps

o Orbital shaker

e Analytical balance

e Syringe and filters

e Analytical instrument for quantification (e.g., GC, HPLC)

o Solute and dichloromethane-d2

Procedure:

e An excess amount of the solute is added to a known volume of dichloromethane-d2 in a
vial.

e The vial is tightly sealed and placed on an orbital shaker at a constant temperature.

e The mixture is agitated for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is
reached.
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 After shaking, the mixture is allowed to stand, and the undissolved solute settles.

e Aclear aliquot of the supernatant is carefully withdrawn using a syringe and filtered to
remove any suspended particles.

e The concentration of the solute in the filtered solution is determined using a suitable
analytical technique.[17]
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Caption: Experimental workflow for the synthesis, purification, and characterization of
dichloromethane-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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